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Compound of Interest

Compound Name: Emodic Acid

Cat. No.: B1656016

Emodic Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Emodic acid, a naturally occurring anthraquinone, has garnered significant scientific interest
due to its diverse biological activities, including anti-inflammatory, anticancer, and
neuroprotective effects. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and key biological activities of emodic acid.
Detailed experimental protocols for assessing its biological effects and spectroscopic data for
its characterization are also presented to facilitate further research and drug development
endeavors.

Chemical Structure and Identification

Emodic acid, systematically named 4,5,7-trihydroxy-9,10-dioxo-anthracene-2-carboxylic acid,
is a trihydroxyanthraquinone derivative. Its chemical structure is characterized by a tricyclic
aromatic system with two ketone groups, three hydroxyl groups, and a carboxylic acid moiety.

Chemical Structure:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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